Cas no 26068-71-3 (2-Benzofuranmethanaminium,N-ethyl-N-methyl-N-[2-(trimethylammonio)ethyl]-, iodide (1:2))

• Product Name: 2-Benzofuranmethanaminium,N-ethyl-N-methyl-N-[2-(trimethylammonio)ethyl]-, iodide (1:2)
• CAS No: 26068-71-3
• MF: C₁₇H₂₈I₂N₂O
• MW: 530.225969314575
• CID: 266149
• PubChem ID: 193066
• Update Time: 2025-04-19

2-Benzofuranmethanaminium,N-ethyl-N-methyl-N-[2-(trimethylammonio)ethyl]-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanaminium,N-ethyl-N-methyl-N-[2-(trimethylammonio)ethyl]-, iodide (1:2)
• 1-benzofuran-2-ylmethyl-ethyl-methyl-[2-(trimethylazaniumyl)ethyl]azanium;diiodide
• Dimekumaron
• AKOS032391969
• DTXSID30948946
• Dimecoumarone
• N~1~-[(1-Benzofuran-2-yl)methyl]-N~1~-ethyl-N~1~,N~2~,N~2~,N~2~-tetramethylethane-1,2-bis(aminium) diiodide
• 1,2-Ethanediaminium, N-(2-benzofuranylmethyl)-N-ethyl-N,N',N',N'-tetramethyl-, diiodide
• 26068-71-3

• Inchi： 1S/C17H28N2O.2HI/c1-6-19(5,12-11-18(2,3)4)14-16-13-15-9-7-8-10-17(15)20-16;;/h7-10,13H,6,11-12,14H2,1-5H3;2*1H/q+2;;/p-2
• InChI Key： RABQTKUWIUKIMH-UHFFFAOYSA-L
• SMILES： [I-].[I-].O1C2C=CC=CC=2C=C1C[N+](C)(CC)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 501.8091
• Monoisotopic Mass: 530.0291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.14